Cas no 2172072-68-1 (3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2172072-68-1
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6323849
• PubChem ID: 165721121
• Update Time: 2025-05-20

3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1591532
• 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile
• 2172072-68-1

• Inchi： 1S/C16H21N3O3/c1-6-18-9-11-10-7-13(20-3)15(21-4)16(22-5)14(10)19(2)12(11)8-17/h7,18H,6,9H2,1-5H3
• InChI Key： GSKDZIJOBGCDKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2C(CNCC)=C(C#N)N(C)C=21)OC)OC

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile

3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172072-68-1): An Emerging Compound in Medicinal Chemistry

3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172072-68-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the indole class of molecules, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile is characterized by a central indole core substituted with multiple functional groups. The presence of the ethylamino methyl group at the 3-position, along with the trimethoxy substitutions at the 5, 6, and 7 positions, and the methyl group at the 1-position, imparts distinct chemical properties to this molecule. These substitutions contribute to its stability and solubility, making it a promising candidate for further pharmacological investigation.

Recent studies have highlighted the potential of 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile has also demonstrated promising anti-cancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile has also been explored. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and protect neuronal cells from damage. These findings suggest that it could be a valuable therapeutic agent for treating neurodegenerative disorders.

The pharmacokinetic profile of 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile has been evaluated in preclinical studies. Results indicate that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily by the liver through cytochrome P450 enzymes and excreted via urine and feces.

To further understand the safety and efficacy of 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile, several clinical trials are currently underway. These trials aim to assess its safety profile in healthy volunteers and patients with specific conditions such as chronic inflammation and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 3-[(ethylamino)methyl]-5,6,7-trimethoxy-1-methyl-1H-indole-2-carbonitrile (CAS No. 2172072-68-1) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research and clinical trials will provide valuable insights into its potential applications in treating various diseases.